Cas no 446856-99-1 (N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 446856-99-1
• MF: C₁₅H₁₂BrNO₃
• MW: 334.16468334198
• CID: 6243318
• PubChem ID: 3748866
• Update Time: 2025-10-16

N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• F0537-0371
• Oprea1_384270
• AKOS000189604
• SR-01000006933-1
• N-(4-bromophenyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• AKOS016148430
• N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• 446856-99-1
• SR-01000006933

• Inchi： 1S/C15H12BrNO3/c16-10-5-7-11(8-6-10)17-15(18)14-9-19-12-3-1-2-4-13(12)20-14/h1-8,14H,9H2,(H,17,18)
• InChI Key： FTLCNBLFUGNSTM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1COC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 333.00006g/mol
• Monoisotopic Mass: 333.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų

Additional information on N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Professional Introduction to N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 446856-99-1)

N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 446856-99-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodioxine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the para position of the phenyl ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural features of N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide contribute to its unique chemical properties. The benzodioxine core is a fused heterocyclic system consisting of a benzene ring and an oxygen-containing heterocycle, which is known to exhibit significant pharmacological effects. The carboxamide functional group at the 2-position introduces a polar moiety that can influence solubility and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodioxine derivatives. Research has demonstrated that these compounds can modulate various biological pathways, making them promising candidates for the development of new drugs. Specifically, N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been investigated for its potential role in inhibiting certain enzymes and receptors involved in inflammatory and neurological disorders.

The bromine atom at the 4-position of the phenyl ring is particularly noteworthy, as it serves as a handle for further chemical modifications. This allows researchers to introduce additional functional groups or to engage in cross-coupling reactions, thereby expanding the compound's utility in drug discovery. The synthesis of this compound typically involves multi-step organic reactions, including condensation and bromination steps, which highlight its complexity and the expertise required for its preparation.

One of the most compelling aspects of N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is its potential as a scaffold for developing novel therapeutic agents. Studies have shown that derivatives of this compound can exhibit potent activity against various disease targets. For instance, modifications to the benzodioxine core have led to compounds with improved binding affinity and selectivity for specific biological receptors. This underscores the importance of structural optimization in pharmaceutical research.

The pharmacokinetic properties of N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide are also of great interest. Researchers have been evaluating its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical development. Preliminary studies suggest that this compound exhibits favorable solubility and stability characteristics, which are critical factors for drug formulation and delivery.

In addition to its pharmacological potential, N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has found applications in chemical biology research. Its unique structure makes it a useful tool for studying enzyme mechanisms and receptor interactions. By employing this compound as a probe molecule, scientists can gain insights into complex biological processes and identify new therapeutic targets.

The synthesis and characterization of N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide have been refined through continuous advancements in synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks. These advancements not only facilitate the production of this compound but also pave the way for similar derivatives with enhanced biological activity.

The future direction of research on N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is promising. Ongoing studies are focused on exploring its potential in treating chronic diseases such as cancer and neurodegenerative disorders. By leveraging cutting-edge technologies like high-throughput screening and computational modeling, researchers aim to accelerate the discovery of novel drug candidates based on this scaffold.

In conclusion, N-(4-bromophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 446856-99-1)